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Compound of Interest

Compound Name: Dibutyl adipate

Cat. No.: B094505

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and
biodegradability of Dibutyl Adipate (DBA), a widely used plasticizer and skin-conditioning
agent. Understanding the environmental persistence and degradation pathways of this
compound is critical for assessing its ecological risk profile. This document synthesizes
available data on its physicochemical properties, abiotic degradation mechanisms, and
biodegradability under various environmental conditions. Detailed experimental protocols for
key assessment methods are also provided.

Physicochemical Properties of Dibutyl Adipate

A substance's physical and chemical properties are fundamental to understanding its
environmental distribution and fate. Dibutyl adipate is a colorless, oily liquid with low water
solubility and a log Kow indicating a potential for bioaccumulation. However, its ready
biodegradability mitigates this potential. A summary of its key properties is presented in Table 1.
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Property Value Reference
Molecular Formula C14H2604

Molecular Weight 258.36 g/mol [1]

CAS Number 105-99-7 [1]

Melting Point -32.4 °C [2][3]
Boiling Point 183 °C @ 1013 hPa [4]

Density 0.962 g/cm3 @ 25 °C [1112]
Vapor Pressure 0.021 Pa@ 25 °C [3]

Water Solubility 35mg/L @ 25 °C [4]

Log Kow (Octanol-Water
iy . 4.17 [31[4]
Partition Coefficient)

Environmental Fate

The environmental fate of a chemical is governed by a combination of transport and
transformation processes. For Dibutyl Adipate, these processes include abiotic degradation
(hydrolysis and photolysis) and biotic degradation (biodegradation).

Abiotic Degradation

Abiotic degradation involves the breakdown of a chemical without the involvement of biological
organisms. The primary abiotic degradation pathways for Dibutyl Adipate are hydrolysis and,
to a lesser extent, indirect photolysis.

2.1.1 Hydrolysis

Hydrolysis is a chemical reaction in which a molecule of water breaks one or more chemical
bonds. The rate of hydrolysis is highly dependent on pH. Dibutyl adipate is stable at acidic pH
but undergoes hydrolysis under neutral and alkaline conditions.[4] The hydrolysis half-lives at
different pH values are summarized in Table 2.
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pH Temperature (°C) Half-life (t'%%) Test Guideline
4 50 Stable OECD 111
7 50 1850 days OECD 111
9 50 7.3 days OECD 111

2.1.2 Photolysis

Direct photolysis, the breakdown of a chemical by direct absorption of light, is not expected to
be a significant degradation pathway for Dibutyl Adipate as it does not absorb UV light in the
environmentally relevant range (>290 nm).[4] However, indirect photolysis, mediated by
photochemically produced reactive species such as hydroxyl radicals, can contribute to its
degradation in the atmosphere and sunlit surface waters.

Biotic Degradation

Biotic degradation, or biodegradation, is the breakdown of organic matter by microorganisms.
This is the primary degradation pathway for Dibutyl Adipate in the environment.

2.2.1 Aerobic Biodegradation

Under aerobic conditions (in the presence of oxygen), Dibutyl Adipate is readily
biodegradable.[4] Studies following the OECD 301C guideline (Modified MITI Test) have
demonstrated significant degradation over a 28-day period. The results of these studies are
summarized in Table 3.

o Duration Degradation
Test Guideline Inoculum Method
(days) (%)
OECD 301C Activated Sludge 28 86 - 95 BOD
OECD 301C Activated Sludge 28 100 GC

2.2.2 Anaerobic Biodegradation
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There is limited experimental data available on the anaerobic biodegradation of Dibutyl
Adipate. However, predictive models suggest that it may be susceptible to anaerobic
degradation, albeit at a slower rate than aerobic degradation. The degradation of its constituent
monomers, adipic acid and butanol, under anaerobic conditions is known to occur. Adipic acid
can be degraded via -oxidation, and butanol can be fermented to butyric acid and
subsequently to acetate. Further research is needed to determine the specific rates and
pathways of anaerobic biodegradation for Dibutyl Adipate.

Biodegradation Pathway

While a complete, experimentally verified signaling pathway for the microbial degradation of
Dibutyl Adipate is not available in the literature, a putative pathway can be constructed based
on the known metabolism of its hydrolysis products: adipic acid and butanol. The initial step is
the enzymatic hydrolysis of the ester bonds by esterases, releasing adipic acid and butanol.

B-Oxidation
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Putative microbial degradation pathway of Dibutyl Adipate.

Experimental Protocols

Standardized test guidelines, such as those developed by the Organisation for Economic Co-
operation and Development (OECD), are used to assess the environmental fate and
biodegradability of chemicals. The following sections provide an overview of the key
experimental protocols relevant to Dibutyl Adipate.
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OECD 301C: Ready Biodegradability - Modified MITI Test
(1)

Objective: To assess the ready biodegradability of a chemical by aerobic microorganisms.
Methodology:

o Test System: A defined volume of mineral medium is inoculated with a relatively low
concentration of microorganisms from a mixed source (e.g., activated sludge).

o Test Substance Addition: Dibutyl Adipate is added as the sole source of organic carbon at a
concentration of 100 mg/L.

 Incubation: The test vessels are incubated in the dark at a constant temperature (25 + 1°C)
for 28 days.

o Measurement: The consumption of oxygen is measured over time using a respirometer.

o Data Analysis: The percentage of biodegradation is calculated as the ratio of the biological
oxygen demand (BOD) to the theoretical oxygen demand (ThOD). A substance is considered
readily biodegradable if it reaches the pass level of >60% ThOD within a 10-day window
during the 28-day test period.

OECD 111: Hydrolysis as a Function of pH

Objective: To determine the rate of abiotic hydrolysis of a chemical at different pH values.
Methodology:
o Test Solutions: Sterile aqueous buffer solutions are prepared at pH 4, 7, and 9.

o Test Substance Addition: Dibutyl Adipate is added to the buffer solutions at a concentration
not exceeding half of its water solubility.

 Incubation: The solutions are incubated in the dark at a constant temperature (e.g., 50°C for
a preliminary test) for a specified period.
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o Sampling and Analysis: Aliquots are taken at various time intervals and analyzed for the
concentration of the parent compound using a suitable analytical method (e.g., gas
chromatography).

o Data Analysis: The rate of hydrolysis and the half-life are calculated for each pH.

OECD 316: Phototransformation of Chemicals in Water -
Direct Photolysis

Objective: To determine the rate of direct photolysis of a chemical in water.
Methodology:
» Test Solutions: A solution of Dibutyl Adipate in purified water is prepared.

« Irradiation: The test solution is exposed to a light source that simulates natural sunlight (e.qg.,
a xenon arc lamp). Control samples are kept in the dark.

o Sampling and Analysis: Samples are withdrawn at different time points and the concentration
of Dibutyl Adipate is determined.

» Data Analysis: The rate of photolysis and the photolytic half-life are calculated.

Environmental Fate Assessment Workflow

A structured workflow is essential for a comprehensive environmental fate assessment of a
chemical. The following diagram illustrates a logical sequence of steps, from initial data
gathering to risk characterization.
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Phase 1: Data Collection & Screening

QSAR Modeling Physicochemical Properties
(e.g., EPI Suite) (Solubility, LogKow, VP)

Phase 3: Biotic Degradation Assessment

Ready Biodegradability
(e.g., OECD 301C)

if negative

! Phase Zi'Abiotic Ddgradation Assessment

Inherent Biodegradability
(If not readily biodegradable)

A4

Photolysis Study > Hydrolysis Study

Anaerobic Biodegradability (OECD 316) (OECD 111)

Phe;?e 4: ]% ;wironrnental Fa{ ;e Modeling & Risk Assesyment

w| Environmental Fate Modeling |
= (Fugacity Models) N

\

Predicted Environmental Predicted No-Effect
Concentration (PEC) Concentration (PNEC)

Risk Characterization
(PEC/PNEC Ratio)

Click to download full resolution via product page

Workflow for Environmental Fate Assessment.

Conclusion
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Dibutyl Adipate is readily biodegradable under aerobic conditions, with hydrolysis being a
significant abiotic degradation pathway in alkaline environments. Direct photolysis is not a
major degradation route. The primary environmental fate of Dibutyl Adipate is expected to be
rapid biodegradation in soil and water. While data on its anaerobic biodegradation is limited,
the known degradation of its constituent monomers suggests that it is unlikely to persist in
anaerobic environments. The information presented in this guide provides a robust foundation
for the environmental risk assessment of Dibutyl Adipate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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